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Compound of Interest

Compound Name: Biotin-Gastrin-1, human (1-17)

Cat. No.: B12387812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gastrin, a peptide hormone, plays a crucial role in regulating gastric acid secretion and has

been implicated in the growth and proliferation of various cell types, including gastrointestinal

cancer cells.[1] The biological effects of gastrin are primarily mediated through the

cholecystokinin-2 receptor (CCK2R), a G-protein coupled receptor (GPCR).[1][2] To facilitate

the study of gastrin-CCK2R signaling and trafficking, biotinylated derivatives of gastrin, such as

Biotin-Gastrin-1, have been developed. This modification allows for sensitive and specific

detection and quantification using the high-affinity interaction between biotin and avidin or

streptavidin conjugates.[3]

This technical guide provides a comprehensive overview of the applications of Biotin-Gastrin-1

in cellular models. It details the key signaling pathways activated by this ligand, presents

quantitative data from relevant studies, and offers detailed protocols for essential experiments.

The information herein is intended to equip researchers, scientists, and drug development

professionals with the necessary knowledge to effectively utilize Biotin-Gastrin-1 as a tool to

investigate CCK2R biology and explore its therapeutic potential.

Core Concepts: The Role of Biotin-Gastrin-1
Biotin-Gastrin-1 is a biologically active peptide that serves as a valuable tool for studying the

cholecystokinin-2 receptor (CCK2R).[4] The biotin tag allows for a variety of experimental
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applications, including:

Receptor Binding and Quantification: The high affinity of biotin for streptavidin can be used to

quantify receptor-ligand interactions in binding assays.

Receptor Visualization and Trafficking: By using fluorescently labeled streptavidin, the

binding and internalization of the Biotin-Gastrin-1/CCK2R complex can be visualized in live

or fixed cells.

Downstream Signaling Pathway Analysis: As a functional agonist, Biotin-Gastrin-1 can be

used to stimulate CCK2R and investigate the subsequent activation of intracellular signaling

cascades.

Quantitative Data Summary
While specific quantitative data for Biotin-Gastrin-1 is limited in publicly available literature, data

from its unmodified counterpart, Gastrin-17, and other gastrin analogs provide valuable insights

into its expected biological activity. The following tables summarize key quantitative parameters

for gastrin-induced cellular responses.

Table 1: Receptor Binding Affinity of Gastrin Analogs for CCK2R
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Ligand Cell Line Assay Type Kd (nM) IC50 (nM) Reference

Gastrin-17 A431-CCK2R
Saturation

Binding

in the nM

range
- [5]

111In-DOTA-

MG11

(Minigastrin

analog)

AR42J
Competition

Binding
- 1.04 ± 0.16 [6]

Pentagastrin A431-CCK2R
Competition

Binding
- 0.76 ± 0.11 [7]

CCK-8 -
Binding

Affinity
0.3 - 1 - [8]

Gastrin -
Binding

Affinity
0.3 - 1 - [8]

Table 2: Potency of Gastrin Analogs in Functional Assays

Ligand Cell Type Assay EC50 Reference

Gastrin-17

Porcine

Coronary

Endothelial Cells

NO Production

Concentration-

dependent

increase from

17.3-62.6%

[9]

Gastrin-17 RIE/CCK2R cells

Intracellular

Ca2+

Mobilization

1 nM (robust

response)
[10]

Human Gastrin-

17 (hG17)

Gastric

Myofibroblasts

Intracellular

Ca2+

Mobilization

10 nmol/L

(responsive)
[11]

Gastrin-17
HT-29 (Colon

Cancer Cells)
PGE2 Release

0.1 µM

(significant

increase)

[8]
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Signaling Pathways
Upon binding to the CCK2 receptor, Biotin-Gastrin-1 is expected to activate downstream

signaling pathways similar to those initiated by native gastrin. The primary pathways include

the activation of phospholipase C (PLC) leading to intracellular calcium mobilization, and the

activation of the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular

signal-regulated kinases 1 and 2 (ERK1/2).
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Biotin-Gastrin-1

CCK2R (GPCR)

Binds

Gq Protein

Activates

Phospholipase C (PLC)

Activates

PIP2

Hydrolyzes

IP3

DAG

Endoplasmic Reticulum

Binds to receptor on

Protein Kinase C (PKC)

Activates

Ca²⁺ (intracellular)

Releases

Activates

Ras/Raf/MEK Cascade

Activates

ERK1/2

Phosphorylates & Activates

Transcription Factors
(e.g., c-Fos, c-Jun)

Activates

Cellular Responses
(Proliferation, Differentiation, etc.)

Leads to

 

Start: Prepare Cells Expressing CCK2R

Incubate cells with a fixed concentration
of labeled ligand (e.g., ¹²⁵I-Gastrin)

and varying concentrations of unlabeled
competitor (e.g., Biotin-Gastrin-1)

Wash to remove unbound ligand

Measure bound labeled ligand
(e.g., using a gamma counter)

Analyze data to determine IC₅₀

(concentration of competitor that inhibits
50% of specific binding)

End: Determine Ki (binding affinity)
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Start: Serum-starve CCK2R-expressing cells

Stimulate cells with varying concentrations
of Biotin-Gastrin-1 for a fixed time

(e.g., 5-15 minutes)

Lyse cells in RIPA buffer
containing phosphatase and protease inhibitors

Quantify total protein concentration
(e.g., BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to a PVDF membrane

Block membrane with 5% BSA or milk

Incubate with primary antibodies
(anti-phospho-ERK1/2 and anti-total-ERK1/2)

Incubate with HRP-conjugated
secondary antibody

Detect chemiluminescence and
quantify band intensities

End: Determine dose-response of
ERK1/2 phosphorylation
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Start: Plate CCK2R-expressing cells
in a black-walled, clear-bottom 96-well plate

Load cells with a calcium-sensitive fluorescent dye
(e.g., Fluo-4 AM)

Incubate to allow for de-esterification of the dye

Measure baseline fluorescence using
a fluorescence plate reader

Inject varying concentrations of
Biotin-Gastrin-1 and immediately

begin kinetic fluorescence reading

Record the change in fluorescence intensity over time

Analyze the peak fluorescence response
to determine the EC₅₀

End: Characterize calcium mobilization
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Start: Incubate CCK2R-expressing cells
with Biotin-Gastrin-1 at 4°C to allow binding

without internalization

Warm cells to 37°C to initiate internalization

At various time points, stop internalization
by returning cells to 4°C

Treat cells with a membrane-impermeable
reducing agent (e.g., glutathione) to cleave

biotin from non-internalized receptors

Lyse cells

Perform streptavidin pull-down to isolate
internalized (biotinylated) receptors

Analyze the amount of internalized receptor
by Western blotting for CCK2R

End: Determine the rate of receptor internalization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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